Cas no 2680860-17-5 (8-acetamido-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carboxylic acid)

• Product Name: 8-acetamido-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carboxylic acid
• CAS No: 2680860-17-5
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5654287
• PubChem ID: 165916521
• Update Time: 2025-10-28

8-acetamido-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-acetamido-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylic acid
• EN300-28278080
• 2680860-17-5
• 8-acetamido-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carboxylic acid

• Inchi： 1S/C14H17NO3/c1-9(16)15-13-4-2-3-10-5-6-11(14(17)18)7-12(10)8-13/h5-7,13H,2-4,8H2,1H3,(H,15,16)(H,17,18)
• InChI Key： CVTSHPMFQXBZRS-UHFFFAOYSA-N
• SMILES： O=C(C)NC1CC2C=C(C(=O)O)C=CC=2CCC1

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 8-acetamido-6,7,8,9-tetrahydro-5H-benzo7annulene-2-carboxylic acid

8-Acetamido-6,7,8,9-Tetrahydro-5H-Benzo[7]Annulene-2-Carboxylic Acid: A Comprehensive Overview

Introduction

The compound 8-acetamido-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylic acid (CAS No: 2680860-17-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, pharmacological properties, and potential applications.

Structural Features and Synthesis

The molecule 8-acetamido-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylic acid exhibits a complex structure characterized by a benzo[7]annulene ring system. This bicyclic framework provides a rigid and planar structure that is conducive to various chemical reactions. The presence of an acetamido group at position 8 and a carboxylic acid group at position 2 introduces additional functional diversity to the molecule.

The synthesis of this compound involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures. Researchers have employed strategies such as ring-closing metathesis and tandem cyclization reactions to achieve the desired product with high yields.

Pharmacological Properties and Biological Activities

Recent studies have highlighted the remarkable pharmacological properties of 8-acetamido-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylic acid. Experimental data indicate that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties make it a promising candidate for the development of novel therapeutic agents.

In addition to its anti-inflammatory effects, the compound has shown potential in modulating cellular signaling pathways associated with neurodegenerative diseases. Preclinical studies suggest that it may serve as a lead compound for the treatment of Alzheimer's disease and other related conditions.

Applications in Drug Development

The unique combination of structural features and biological activities positions 8-acetamido-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylic acid as a valuable asset in drug discovery programs. Its ability to interact with specific molecular targets makes it an attractive candidate for the development of targeted therapies.

Furthermore, the compound's structural versatility allows for further chemical modifications to enhance its pharmacokinetic properties. Researchers are actively exploring strategies to improve its bioavailability and reduce potential side effects.

Conclusion

In conclusion, 8-acetamido-6,7,8,9-tetrahydro-5H-benzo[7]annulene-2-carboxylic acid (CAS No: 2680860-17-5) represents a significant advancement in organic chemistry with promising applications in pharmacology. Its unique structure and biological activities underscore its potential as a lead compound in drug development.

As research continues to unfold new insights into its properties and mechanisms of action, this compound is poised to play a pivotal role in addressing unmet medical needs. The scientific community is eagerly awaiting further studies that will unlock its full therapeutic potential.